2-bromo-5-nitro-N-phenylbenzamide

• IUPAC Name: 2-bromo-5-nitro-N-phenylbenzamide
• InChI: InChI=1S/C13H9BrN2O3/c14-12-7-6-10(16(18)19)8-11(12)13(17)15-9-4-2-1-3-5-9/h1-8H,(H,15,17)
• InChI Key: CTWVSCNTUZSUAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Br
• Molecular Formula: C13H9BrN2O3
• Molecular Weight: 321.13 g/mol

Description

2-bromo-5-nitro-N-phenylbenzamide is a chemical compound that belongs to the family of amides. It is commonly used in scientific research for its unique properties and potential applications.

Scientific Research Applications

• PPARgamma Antagonist for Cancer Treatment : 2-bromo-5-nitro-N-phenylbenzamide is studied for its potential as a Peroxisome Proliferator Activated Receptor gamma (PPARgamma) antagonist. PPARgamma is overexpressed in some tumor cell lines and primary tumors, including breast and prostate tumors. This compound, after being radiolabeled with bromine-76, showed potential for use in cancer research and treatment, particularly due to its ability to bind to PPARgamma and modulate fat metabolism (Lee et al., 2006).

• Synthesis of Chlorantraniliprole : This compound plays a role in the synthesis of chlorantraniliprole, a pesticide, starting from 3-methyl-2-nitrobenzoic acid. This involves a series of reactions, including esterification, reduction, chlorination, and aminolysis (Yi-fen et al., 2010).

• Photoinhibition Study in Photosynthesis : Derivatives of this compound, like 5-bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, have been studied for their ability to inhibit photosynthetic electron transport. Their efficacy in this role depends on their lipophilicity and the electronic properties of the substituent in the N-phenyl moiety (Kráľová et al., 2013).

• Anticonvulsant Properties : Some 4-nitro-N-phenylbenzamides, closely related to 2-bromo-5-nitro-N-phenylbenzamide, have shown significant anticonvulsant properties and neurotoxicity in animal models. These compounds are effective in the maximal electroshock-induced seizure test, indicating potential for use in epilepsy treatment (Bailleux et al., 1995).

• Crystal Engineering : Research into crystal engineering with hydrogen and halogen bonds has involved compounds like 4-nitrobenzamide·4-iodobenzamide, which are structurally related to 2-bromo-5-nitro-N-phenylbenzamide. These studies contribute to understanding crystal structures and designing new materials (Saha et al., 2005).